Cas no 178053-67-3 (1-(Benzyloxy)-4-bromo-3-methyl-2-nitrobenzene)

• Product Name: 1-(Benzyloxy)-4-bromo-3-methyl-2-nitrobenzene
• CAS No: 178053-67-3
• MF: C₁₄H₁₂BrNO₃
• MW: 322.15
• CID: 5083864
• Update Time: 2026-03-01

1-(Benzyloxy)-4-bromo-3-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-4-bromo-3-methyl-2-nitrobenzene

• Inchi： 1S/C14H12BrNO3/c1-10-12(15)7-8-13(14(10)16(17)18)19-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： CXJDVHUNRZRAMS-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(OCC2=CC=CC=C2)C([N+]([O-])=O)=C1C

Additional information on 1-(Benzyloxy)-4-bromo-3-methyl-2-nitrobenzene

Professional Introduction to 1-(Benzyloxy)-4-bromo-3-methyl-2-nitrobenzene (CAS No. 178053-67-3)

1-(Benzyloxy)-4-bromo-3-methyl-2-nitrobenzene, identified by its Chemical Abstracts Service (CAS) number 178053-67-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic heterocyclic compound features a unique structural framework that has garnered considerable attention from the scientific community due to its potential applications in medicinal chemistry and material science. The presence of both benzyloxy and bromo substituents, alongside a methyl group and a nitro moiety, imparts distinct electronic and steric properties that make it a versatile intermediate in synthetic chemistry.

The compound's molecular structure, characterized by a nitro-substituted benzene ring connected to a benzyloxy group at the 1-position and a bromo group at the 4-position, with a methyl group at the 3-position, suggests a rich reactivity profile. This configuration allows for diverse chemical transformations, including nucleophilic aromatic substitution, electrophilic aromatic substitution, and metal-catalyzed cross-coupling reactions. Such reactivity is highly valuable in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

In recent years, the interest in 1-(benzyloxy)-4-bromo-3-methyl-2-nitrobenzene has been fueled by its potential role as a building block in drug discovery. The nitro group, while being a strong electron-withdrawing substituent, can be reduced to an amine, providing access to amine derivatives that are prevalent in bioactive molecules. Additionally, the bromo substituent serves as an excellent handle for palladium-catalyzed coupling reactions, enabling the introduction of various functional groups at different positions on the aromatic ring. This flexibility has made it a preferred choice for medicinal chemists seeking to construct intricate molecular architectures.

The benzyloxy group contributes to the compound's solubility and stability under various reaction conditions, making it an attractive candidate for use in solution-phase synthesis. Furthermore, its ability to participate in hydrogen bonding interactions may enhance binding affinity when incorporated into larger molecules designed for biological activity. These attributes have led to its exploration in the synthesis of kinase inhibitors, anticancer agents, and other therapeutic compounds where precise control over molecular structure is crucial.

The latest research endeavors involving 1-(benzyloxy)-4-bromo-3-methyl-2-nitrobenzene have highlighted its utility in developing novel materials with tailored electronic properties. For instance, studies have demonstrated its incorporation into organic semiconductors and light-emitting diodes (OLEDs), where its aromatic system contributes to efficient charge transport and luminescence. The ability to modify its structure through functionalization strategies has opened up new avenues for creating advanced materials with applications in optoelectronics and energy storage.

In conclusion, 1-(benzyloxy)-4-bromo-3-methyl-2-nitrobenzene(CAS No. 178053-67-3) stands out as a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity profile make it an indispensable tool for synthetic chemists and researchers engaged in drug development. As our understanding of its properties continues to evolve, so too will its applications in pharmaceuticals and advanced materials science. The ongoing exploration of this compound underscores its significance as a cornerstone of modern chemical research.